Cas no 121-91-5 (Isophthalic acid)

Isophthalic acid Properties

Names and Identifiers

• Isophthalic acid
• RARECHEM AL BO 0036
• M-PHTHALIC ACID
• 1,3-dicarboxybenzene
• 1,3-phthalicacid
• Acide isophtalique
• acideisophtalique(french)
• isophthalate
• Isophthalic acid (IPA)
• Isophthalic acidneat
• Iso-phthalic Acid
• 1,3-benzenedicarboxylic acid
• 2-Carboxyamidotryptamine
• 5-Carboxamide tryptamine
• 5-carboxamidotrypamine
• 5-Carboxamidotryptamine
• 5-CARBOXAMIDOTRYPTAMINE HEMIETHANOLATE MALEATE SALT
• 5-CARBOXAMINODOTRYPTAMINE
• 5-Carboxyamidotryptamine
• 5-carboxybenzoic acid
• 5-CAT
• 5-CT
• Benzene-1,3-dicarboxylic Acid
• Benzene-M-dicarboxylic acid
• IPA
• isophtalic acid
• Isophthalic
• META-PHTHALICACID
• kyselinaisoftalova
• IPA)Isophthalic
• acideisophtalique
• m-Benzenedicarboxylic acid
• Kyselina isoftalova
• Acide isophtalique [French]
• Kyselina isoftalova [Czech]
• Isophthalic acid, 99%
• meta-benzenedicarboxylic acid
• QQVIHTHCMHWDBS-UHFFFAOYSA-N
• X35216H9FJ
• DSSTox_CID_1485
• DSSTox_RID_76179
• DSSTox_GSID_21485
• WLN: QVR CVQ
• MLS0
• +Expand

• MDL： MFCD00002516
• InChIKey： QQVIHTHCMHWDBS-UHFFFAOYSA-N
• Inchi： 1S/C8H6O4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H,(H,9,10)(H,11,12)
• SMILES： O([H])C(C1C([H])=C([H])C([H])=C(C(=O)O[H])C=1[H])=O
• BRN： 1909332

Computed Properties

• Exact Mass: 166.02700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 166.027
• Heavy Atom Count: 12
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Surface Charge: 0
• Topological Polar Surface Area: 74.6

Experimental Properties

• LogP: 1.08300
• PSA: 74.60000
• Merck: 5197
• Refractive Index: 1.5100 (estimate)
• Water Partition Coefficient: 0.01 g/100 mL (25 ºC)
• Boiling Point: 214.32°C (rough estimate)
• Melting Point: 341-343 °C (lit.)
• Flash Point: 217.3 oC
• FEMA: 2947
• Solubility: 0.12g/l
• Color/Form: White crystalline powder or powder crystals
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases.
• Solubility: It is easily soluble in ethanol, acetone and glacial acetic acid, slightly soluble in boiling water, poorly soluble in cold water, and almost insoluble in benzene and petroleum ether.
• Sensitiveness: Sensitive to humidity
• pka: 3.54(at 25℃)
• Density: 1.54

Isophthalic acid Security Information

• RTECS：NT2007000
• WGK Germany：2
• Safety Term：S26;S36
• Safety Instruction： S24/25-S36-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H316-H320
• Warning Statement： P264-P305+P351+P338+P337+P313-P332+P313
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： R36/37/38
• Signal Word：Warning
• TSCA：Yes

Isophthalic acid Customs Data

• HS CODE：29173980
• Customs Data：

  China Customs Code:

  2917391000

  Overview:

  2917391000 Isophthalic acid.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917391000 isophthalic acid.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.Lowest tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds